Highly red-emissive salen–indium complexes: impact of 4-amino-substitution on the photophysical properties†
Inorganic Chemistry Frontiers Pub Date: 2021-11-08 DOI: 10.1039/D1QI01337H
Abstract
An approach to the design of highly emissive salen–indium complexes is presented. A series of 4-NR2-appended salen ligands possessing an electron-accepting 1,2-dicyanoethylene bridge and their indium complexes (R = Me (1), Et (2), and Ph (3)) were prepared in high yields via a one-pot synthetic pathway. All compounds exhibited narrow-bandwidth red emission (full width at half maximum = 29–42 nm) with high photoluminescence quantum yields (PLQYs, 50%−74%) in toluene. Specifically, 4-NEt2-appended indium complex 2 showed the highest PLQY of 74%, which is among the highest reported for salen-based organometallic luminophores. In contrast, reference complex 4 lacking a 4-amino group was poorly emissive (PLQY < 2%). Theoretical studies suggest that the salen-centered electronic transitions in 1–3 are enhanced by strong electronic interactions between the 4-amino donor and the electron-accepting bridge.
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Journal Name：Inorganic Chemistry Frontiers
Research Products
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CAS no.: 16742-48-6
